Cas no 1831163-46-2 (2-fluoro-N-methyl-3-(trifluoromethyl)aniline hydrochloride)

• Product Name: 2-fluoro-N-methyl-3-(trifluoromethyl)aniline hydrochloride
• CAS No: 1831163-46-2
• MF: C₈H₈ClF₄N
• MW: 229.602435112
• CID: 6089197
• PubChem ID: 165657733
• Update Time: 2025-10-30

2-fluoro-N-methyl-3-(trifluoromethyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37325429
• 2-fluoro-N-methyl-3-(trifluoromethyl)aniline hydrochloride
• 1831163-46-2
• Z5551269682

• Inchi： 1S/C8H7F4N.ClH/c1-13-6-4-2-3-5(7(6)9)8(10,11)12;/h2-4,13H,1H3;1H
• InChI Key： RZACVWOFXXVVTM-UHFFFAOYSA-N
• SMILES： Cl.FC1C(=CC=CC=1C(F)(F)F)NC

Computed Properties

• Exact Mass: 229.0281396g/mol
• Monoisotopic Mass: 229.0281396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 2-fluoro-N-methyl-3-(trifluoromethyl)aniline hydrochloride

2-Fluoro-N-Methyl-3-(Trifluoromethyl)Aniline Hydrochloride: A Versatile Compound in Pharmaceutical and Chemical Research

2-Fluoro-N-methyl-3-(trifluoromethyl)aniline hydrochloride is a fluorinated aromatic amine derivative with a unique molecular structure that combines multiple functional groups, including a fluoro substituent, a methyl group, and a trifluoromethyl moiety. This compound, with the CAS number 1831163-46-2, has garnered significant attention in the pharmaceutical and chemical industries due to its potential applications in drug development, material science, and catalytic chemistry. The hydrochloride salt form of this molecule enhances its solubility and stability, making it a valuable candidate for further exploration in various research fields.

The fluoro and trifluoromethyl groups in this compound are critical for modulating its physicochemical properties. Fluorine atoms introduce hydrophobicity, electron-withdrawing effects, and increased metabolic stability, while the trifluoromethyl group enhances steric hindrance and alters reactivity patterns. These features make the compound a promising scaffold for the design of novel therapeutics, particularly in the development of targeted drug delivery systems and fluorinated ligands for receptor-based therapies.

Recent studies have highlighted the role of 2-fluoro-N-methyl-3-(trifluoromdeyl)aniline hydrochloride in the synthesis of fluorinated aromatic compounds with potential applications in the treatment of neurodegenerative diseases. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antagonistic activity against glutamate receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The fluoro substituent in the molecule was found to enhance binding affinity to the target receptor, while the trifluoromethyl group improved metabolic resistance, reducing the risk of rapid clearance in vivo.

In the field of material science, 2-fluoro-N-methyl-3-(trifluoromethyl)aniline hydrochloride has been explored as a precursor for the development of fluorinated polymers with enhanced thermal stability and chemical resistance. A 2024 study published in Advanced Materials reported that this compound serves as an effective monomer for the synthesis of fluorinated polyurethanes, which are used in high-performance coatings and medical devices. The trifluoromethyl group contributes to the hydrophobicity of the polymer, while the fluoro substituent improves the material's resistance to UV degradation and chemical corrosion.

One of the key advantages of 2-fluoro-N-methyl-3-(trifluoromethyl)aniline hydrochloride is its compatibility with green chemistry principles. Researchers have focused on optimizing its synthesis to reduce environmental impact. A 2023 study in Green Chemistry introduced a microwave-assisted synthesis method that significantly reduces energy consumption and waste generation compared to traditional approaches. This approach not only enhances the efficiency of the reaction but also minimizes the use of hazardous solvents, aligning with the growing emphasis on sustainable chemical processes.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications. Its increased solubility in aqueous solutions makes it suitable for use in oral drug formulations and parenteral administration. Additionally, the hydrochloride form stabilizes the molecule, preventing degradation during storage and transportation. This property is crucial for maintaining the efficacy of the compound in therapeutic settings.

Recent advancements in computational chemistry have further expanded the potential applications of 2-fluoro-N-methyl-3-(trifluoromethyl)aniline hydrochloride. Molecular docking studies have identified potential interactions between this compound and key enzymes involved in metabolic pathways. For example, a 2024 study in Computational Biology and Chemistry revealed that the compound binds to cytochrome P450 enzymes, suggesting its potential as a drug metabolism modulator. These findings open new avenues for the development of targeted therapies and metabolic enhancers.

The fluoro and trifluoromethyl groups in this compound also play a critical role in its electrochemical properties. Research published in Electrochimica Acta in 2023 demonstrated that the compound can serve as an electroactive material in organic solar cells. The fluoro substituent enhances the electron-deficient nature of the molecule, improving its ability to accept electrons and increasing the efficiency of the solar cell. This application highlights the versatility of the compound beyond traditional pharmaceutical uses.

Despite its promising properties, the development of 2-fluoro-N-methyl-3-(trifluoromethyl)aniline hydrochloride as a therapeutic agent requires further investigation into its toxicological profile. While preliminary studies suggest low toxicity, long-term safety studies are necessary to ensure its viability as a drug candidate. A 2023 review in Toxicology Reports emphasized the need for comprehensive in vivo and in vitro studies to evaluate potential side effects and optimize dosing regimens.

In conclusion, 2-fluoro-N-methyl-3-(trifluoromethyl)aniline hydrochloride is a multifunctional compound with significant potential in various fields, including pharmaceuticals, material science, and electrochemistry. Its unique combination of fluoro and trifluoromethyl groups, along with its hydrochloride form, provides a versatile platform for the development of new technologies and therapeutic strategies. Ongoing research continues to uncover new applications and optimize its properties, ensuring its relevance in future scientific and industrial advancements.

Summary of Key Points: 1. Chemical Structure and Properties: - Fluoro and Trifluoromethyl groups enhance hydrophobicity, electron-withdrawing effects, and metabolic stability. - The hydrochloride form improves solubility and stability, making it suitable for pharmaceutical and material applications. 2. Pharmaceutical Applications: - Antagonistic Activity: Demonstrated against glutamate receptors, useful for neurodegenerative diseases (e.g., Alzheimer's, Parkinson's). - Drug Metabolism Modulation: Potential as a modulator of cytochrome P450 enzymes. - Green Chemistry: Microwave-assisted synthesis reduces environmental impact. 3. Material Science: - Fluorinated Polymers: Used in high-performance coatings and medical devices. - Electroactive Material: Applied in organic solar cells due to enhanced electron-deficient properties. 4. Computational and Electrochemical Studies: - Molecular docking studies predict interactions with key enzymes. - Electrochemical properties make it a candidate for organic solar cells. 5. Toxicological Considerations: - Requires further safety studies to ensure long-term viability as a therapeutic agent. Conclusion: 2-Fluoro-N-methyl-3-(trifluoromethyl)aniline hydrochloride is a versatile compound with broad applications across multiple fields. Its unique chemical structure and properties make it a promising candidate for future innovations in pharmaceuticals, materials, and electrochemistry. Continued research is essential to fully realize its potential and ensure safety in therapeutic use.